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Compound of Interest

Compound Name: UniPR1447

Cat. No.: B12372527

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of UniPR1447, a dual antagonist of EphA2 and EphB2 receptors. These guidelines
are intended to ensure the stability and consistent performance of UniPR1447 in various
experimental settings. The provided information on its physicochemical properties, combined
with detailed protocols and diagrams, will aid researchers in achieving reproducible and reliable
results.

Introduction to UniPR1447

UniPR1447 is a valuable research tool for investigating the roles of EphA2 and EphB2 receptor
tyrosine kinases in various biological processes, including cancer biology and developmental
pathways. It acts as an antagonist, blocking the interaction between the Eph receptors and
their ephrin ligands. Accurate and consistent preparation of UniPR1447 stock solutions is
paramount for obtaining meaningful experimental data.

Physicochemical Properties of UniPR1447

A summary of the key physicochemical properties of UniPR1447 is presented in Table 1. This
information is essential for calculating the required mass of the compound to achieve a desired
stock solution concentration.
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Property Value Source
Molecular Formula C36Hs0N204 PubChem
Molecular Weight 574.8 g/mol PubChem[1]
Log D 4.6 £0.10 Journal Article

Solubility and Stability

Proper dissolution and storage are critical for maintaining the integrity of UniPR1447.

Solubility: While specific quantitative solubility data in common laboratory solvents is not readily

available in public literature, empirical evidence from research articles suggests that
UniPR1447 is soluble in dimethyl sulfoxide (DMSO). One study reports the use of UniPR1447

in a 0.5% DMSO solution for in vitro assays.

Stability and Storage: Based on supplier recommendations, solid UniPR1447 should be stored

at -20°C, protected from light, and under a nitrogen atmosphere. Once dissolved in a solvent,

the stock solution is stable for up to 6 months when stored at -80°C and for 1 month at -20°C. It

is crucial to protect the solution from light and store it under nitrogen to prevent degradation.

o Storage ] Special
Condition Duration .
Temperature Instructions
) Protect from light,
Solid -20°C Long-term _
store under nitrogen
Protect from light,
In Solvent -80°C 6 months )
store under nitrogen
Protect from light,
In Solvent -20°C 1 month

store under nitrogen

Experimental Protocols

This section provides a detailed protocol for the preparation of a 10 mM stock solution of

UniPR1447 in DMSO.
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Materials

e UniPR1447 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution

o Calculate the required mass of UniPR1447:

o To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:
= Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/q)
= Mass (mg) = 0.010 mol/L * 0.001 L * 574.8 g/mol * 1000 mg/g = 5.748 mg

e Weighing the Compound:

o Carefully weigh out 5.75 mg of UniPR1447 powder using a calibrated analytical balance. It
is recommended to perform this in a chemical fume hood.

 Dissolution:
o Transfer the weighed UniPR1447 powder to a sterile, amber microcentrifuge tube.
o Add 1 mL of anhydrous DMSO to the tube.

o Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid
excessive heat.
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 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).

o Ensure the tubes are tightly sealed and protected from light.

Visualizations

Experimental Workflow for UniPR1447 Stock Solution
Preparation

Calculate Mass Welgh UniPR1447 Dissolve in DMSO Vortex until Aliquot into Store at-80°C
(e.g., for 100 mM solunon) (5.75 mg) (1 mL) Dissolved Single-Use Tubes or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing UniPR1447 stock solution.

Simplified EphA2 Signaling Pathway
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Caption: Inhibition of EphA2 signaling by UniPR1447.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.researchgate.net/figure/Schematic-diagram-of-proposed-signaling-pathway-Schematic-summary-of-the-proposed_fig6_354662587
https://www.benchchem.com/product/b12372527#preparing-unipr1447-stock-solutions-for-experiments
https://www.benchchem.com/product/b12372527#preparing-unipr1447-stock-solutions-for-experiments
https://www.benchchem.com/product/b12372527#preparing-unipr1447-stock-solutions-for-experiments
https://www.benchchem.com/product/b12372527#preparing-unipr1447-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12372527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

